Cas no 1448134-04-0 (5-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylthiophene-2-carboxamide)

• Product name: 5-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylthiophene-2-carboxamide
• CAS No: 1448134-04-0
• MF: C₁₆H₁₅ClN₂O₂S
• MW: 334.820501565933
• CID: 5939699
• PubChem ID: 71788657

5-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylthiophene-2-carboxamide
• 5-CHLORO-N-[2-HYDROXY-2-(1-METHYLINDOL-3-YL)ETHYL]THIOPHENE-2-CARBOXAMIDE
• F6200-3040
• AKOS024538166
• 1448134-04-0
• 5-chloro-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-carboxamide
• 5-chloro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)thiophene-2-carboxamide

• Inchi： 1S/C16H15ClN2O2S/c1-19-9-11(10-4-2-3-5-12(10)19)13(20)8-18-16(21)14-6-7-15(17)22-14/h2-7,9,13,20H,8H2,1H3,(H,18,21)
• InChI Key： PADFHDCFUPXADZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(C2=CN(C)C3C=CC=CC2=3)O)=O)S1

Computed Properties

• Exact Mass: 334.0542766g/mol
• Monoisotopic Mass: 334.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-chloro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylthiophene-2-carboxamide

5-Chloro-N-(2-Hydroxy-2-(1-Methyl-1H-lndol-3-Yl)Ethyl)Thiophene-2-Carboxamide: A Comprehensive Overview

The compound 5-chloro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)thiophene-2-carboxamide, with the CAS number 1448134-04-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring, an indole moiety, and a carboxamide group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antitumor agents and antimicrobial agents. The presence of the thiophene ring, a heterocyclic aromatic compound, contributes to its stability and reactivity, while the indole moiety enhances its ability to interact with biological targets such as enzymes and receptors.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have employed a variety of techniques, including Suzuki coupling and Stille coupling, to efficiently construct the molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for its biological activity.

In terms of pharmacological properties, this compound has demonstrated significant cytotoxic activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation makes it a potential candidate for targeted therapy. Additionally, preliminary studies suggest that it may exhibit antibacterial properties, particularly against Gram-positive bacteria.

The structural versatility of this compound also makes it an attractive candidate for use in nanotechnology and materials science. Its ability to form self-assembled monolayers and its high thermal stability make it suitable for applications in organic electronics and sensors.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of conjugation, which enhances its electronic conductivity and makes it a promising material for use in organic semiconductors.

In conclusion, 5-chloro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)thiophene-2-carboxamide is a multifaceted compound with a wide range of potential applications. Its unique structure, combined with its promising biological and electronic properties, positions it as a key player in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various fields of science and technology.